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Compound of Interest

Compound Name: PQ 69

Cat. No.: B610179

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with
Polyquaternium-69 in styling cream formulations. The focus of this guide is to address and
mitigate the common issue of tackiness in the final product.

Troubleshooting Guide: Reducing Tackiness

This guide provides a systematic approach to diagnosing and resolving tackiness in
Polyquaternium-69 based styling creams through a question-and-answer format.

Question 1: My styling cream feels tacky on application and during drying. What are the
primary formulation factors to investigate?

Answer: Tackiness in a Polyquaternium-69 styling cream can originate from several factors.
The primary areas to investigate are the concentration of Polyquaternium-69 itself, the choice
and concentration of other formulation components such as humectants, and the overall
solvent system.

A logical workflow for troubleshooting this issue is as follows:
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Caption: Troubleshooting workflow for reducing tackiness.
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Question 2: How can the concentration of Polyquaternium-69 be optimized to reduce tackiness
without compromising hold?

Answer: While Polyquaternium-69 provides excellent hold, high concentrations can lead to a
tacky feel. It is recommended to evaluate a range of concentrations to find the optimal balance
between performance and sensory aesthetics.

Data Presentation: Impact of Polyquaternium-69 Concentration on Performance

Polyquaternium-69 (% Tackiness (Sensory Panel Hold (Instrumental
wiw) Rating 1-10) Analysis)

1.0 25x05 Low

2.0 4.0+0.7 Medium

3.0 6.5+0.8 High

4.0 8.0+£0.6 Very High

Note: These are representative values and may vary depending on the full formulation.
Question 3: Which additives can be incorporated to actively reduce tackiness?

Answer: Several classes of ingredients can be effective in reducing the tackiness of a
Polyquaternium-69 based cream. These include silicones, particularly volatile silicones, and
certain powders.

» Volatile Silicones: Ingredients like Cyclopentasiloxane and Cyclomethicone can significantly
improve the initial feel of the product.[1][2] They spread easily, reduce the tacky sensation
during application, and then evaporate, leaving behind the functional Polyquaternium-69 film
without a lingering greasy or sticky residue.[1][2][3]

o Powders: Cosmetic-grade powders such as silica, corn starch, or talc can be incorporated at
low levels to provide a mattifying effect and reduce the surface tack of the dried film. Careful
consideration must be given to particle size and dispersibility to avoid a gritty texture.
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o Emollients: Non-tacky emollients with a light, dry feel can also help to mitigate the stickiness
of the polymer film.

Data Presentation: Effect of Anti-Tack Additives on Tackiness

Reduction in Tackiness

Additive Concentration (% wiw)

(Sensory Panel)
Cyclopentasiloxane 2.0-5.0 Significant
Silica (micronized) 05-15 Moderate
Corn Starch 1.0-3.0 Moderate
Isopropyl Myristate 1.0-2.0 Slight to Moderate

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism by which Polyquaternium-69 can cause tackiness?

Al: Polyquaternium-69 is a film-forming polymer. The tackiness is often a result of the nature of
the polymer film on the hair. Factors such as the degree of plasticization of the film by water or
other components in the formulation, as well as the surface energy of the film, can contribute to
a tacky sensation.

Q2: Are there any known incompatibilities between Polyquaternium-69 and common anti-tack
agents?

A2: Polyquaternium-69 is a cationic polymer. Therefore, care must be taken when formulating
with anionic ingredients, as this can lead to precipitation or a loss of efficacy. Most non-ionic
and cationic additives, including many silicones and cosmetic powders, are generally
compatible. It is always recommended to perform stability testing on any new formulation.

Q3: Can the choice of emulsifier in the cream base affect the tackiness of Polyquaternium-69?

A3: Yes, the emulsifier system can influence the overall sensory profile of the cream.
Emulsifiers that leave a heavy or greasy residue can exacerbate the perception of tackiness
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from the styling polymer. Opting for emulsifiers known for their light, non-tacky feel can
contribute to a more elegant final product.

Q4: How does humidity affect the tackiness of a Polyquaternium-69 film?

A4: High humidity can increase the tackiness of some polymer films. The polymer may absorb
moisture from the air, which can act as a plasticizer and make the film softer and more
adhesive. Formulating with ingredients that have good humidity resistance can help to mitigate
this effect.

Experimental Protocols
Protocol 1: Sensory Panel Evaluation of Tackiness

Objective: To quantitatively assess the tackiness of different styling cream formulations using a
trained sensory panel.

Methodology:

Panelist Training: A panel of 10-15 trained individuals is calibrated on a standardized
tackiness scale (e.g., 1 = no tack, 10 = very tacky).

o Sample Preparation: Uniform amounts of each test formulation are prepared and coded.

o Application: A standardized amount of product (e.g., 0.59g) is applied to a defined area on the
panelists' forearms or on hair tresses.

o Evaluation: Panelists assess the tackiness at two time points:
o Initial Application (Wet Tack): Immediately after spreading the product.

o After Drying (Dry Tack): After a specified drying time (e.g., 10 minutes) at controlled
temperature and humidity.

e Data Collection: Panelists rate the tackiness on the 1-10 scale. The results are then
averaged, and statistical analysis is performed.

Protocol 2: Instrumental Measurement of Tackiness
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Objective: To obtain objective, quantitative data on the tackiness of styling cream films using a
texture analyzer.

Methodology:

o Film Preparation: A uniform film of the styling cream is cast onto a substrate (e.g., a glass
plate or a synthetic skin substrate) using a drawdown bar.

e Drying: The film is allowed to dry under controlled conditions (temperature and humidity) for
a specified period.

o Texture Analysis: A texture analyzer equipped with a specific probe (e.g., a cylindrical or
spherical probe) is used.

o The probe is brought into contact with the film at a defined speed and force for a set
duration.

o The probe is then withdrawn at a controlled speed.

o The force required to separate the probe from the film is measured. This peak adhesive
force is a quantitative measure of tackiness.

o Data Analysis: The peak adhesive force and the area under the force-distance curve (work of
adhesion) are calculated and compared across different formulations.

Sample Preparation Texture Analysis Data Interpretation

Prepare Uniform Film of Styling Cream Dry Film under Controlled Conditions Contact Probe with Film ‘—»l Withdraw Probe at Controlled Speed ‘—»l Measure Separation Force }—» Analyze Peak Adhesive Force and Work of Adhesion

Click to download full resolution via product page

Caption: Experimental workflow for instrumental tack measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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